- Direct and facile synthesis of 9-aminoacridine and acridin-9-yl-ureas, Tetrahedron Letters, 2016, 57(32), 3608-3611
Cas no 90-45-9 (9-Aminoacridine)
9-Aminoacridine structure
Product Name:9-Aminoacridine
CAS No:90-45-9
MF:C13H10N2
MW:194.231902599335
MDL:MFCD00037839
CID:806361
PubChem ID:7019
Update Time:2024-10-26
9-Aminoacridine Chemical and Physical Properties
Names and Identifiers
-
- Acridin-9-amine
- 9-Acridinylamine
- 9-Aminoacridine
- 9-Acridinamine
- 9-Aminoacridine hemihydrate
- Aminacrine
- Aminoacridine
- 9-AA (purified by sublimation)
- 9-AA
- 9AA
- Aminacrin
- Izoacridina
- Monacrin
- NSC 13000
- NSC 28747
- 10-Amino-5-azaanthracene
- Aminoacridinum
- Aminoacridina
- 9-Aminoakridin
- Acridine, 9-amino-
- 9-Aminoacridin
- 9(10H)-Acridinimine
- 9-Aminoakridin [Czech]
- Aminoacridine [INN:BAN]
- Acridin-9-ylamine
- 78OY3Z0P7Z
- XJGFWWJLMVZSIG-UHFFFAOYSA-N
- acridine-9-ylamine
- Mykocert
- Aminopt
- AK10
- Acridine, 9-amino- (8CI)
- MeSH ID: D000585
- NSC-13000
- KBio1_001901
- 9-Aminoacridine, matrix substance for MALDI-MS, >=99.5% (HPLC)
- 8AD
- NCGC00094857-03
- acridin-9-yl-amine
- CS-4915
- BRD-K00535541-001-05-5
- AC2194
- AB00052180_10
- DTXSID2024456
- iminoacridan
- CS-003/03975023
- KBio2_001588
- MLS000780068
- MFCD00037839
- NSC-757794
- BCP25849
- NCGC00094857-06
- XJGFWWJLMVZSIG-UHFFFAOYSA-
- BSPBio_002154
- STK387428
- cid_2723598
- NSC13000
- CHEMBL43184
- 5-Aminoacridine
- HY-B1422
- AI3-51012
- D08AA02
- CCG-39037
- SR-01000760844
- 110166-26-2
- NCGC00094857-01
- KBio3_001654
- Spectrum5_001498
- NSC28747
- KBio2_006724
- SPECTRUM1500810
- SBI-0051612.P002
- CHEBI:74789
- EN300-17076
- AKOS000120447
- 90-45-9
- BIDD:GT0816
- Spectrum4_000580
- KBioGR_001020
- SPBio_001244
- BRD-K00535541-001-04-8
- CU-01000012501-2
- NS00005526
- SY039786
- ALBB-020726
- DB-220082
- 9-Amino-acridine
- AS-17405
- HMS1921I16
- UNII-78OY3Z0P7Z
- DTXCID104456
- Aminoacrine
- SpecPlus_000861
- NSC757794
- 9 Aminoacridine
- 4bds
- SR-01000760844-2
- DB11561
- KBioSS_001588
- BRD-K00535541-311-04-1
- AMINOACRIDINE [WHO-DD]
- 7AD
- BRD-K00535541-001-06-3
- BDBM72700
- NCGC00094857-02
- AMINOACRIDINE [INN]
- Aminoacrid
- Acramine Yellow (Salt/Mix)
- Mycosert (Salt/Mix)
- AMINACRINE [MI]
- 9-amino acridine
- KBio2_004156
- BRN 0141171
- 9-Amino-acridin
- Spectrum_001108
- Spectrum2_001112
- Pharmakon1600-01500810
- BRD-K00535541-001-02-2
- s4303
- EINECS 201-995-6
- 9-Aminoacridine (purified by sublimation)
- DB-026983
- 9-Aminoacridine free base
- SCHEMBL14999
- HMS3715H04
- A3298
- SW219793-1
- AMINACRINE [VANDF]
- NSC-28747
- NSC 7571
- WLN: T C666 BNJ IZ
- DivK1c_006957
- 65944-23-2
- CCRIS 748
- 9-Aminoacridine, 97%
- Quench (Salt/Mix)
- 9-acridinamine;hydrate;hydrochloride
- AB00052180_09
- Spectrum3_000617
- Hydrochloride, Aminoacridine
- HMS2092K22
- acridin-9-ylamine;hydrate;hydrochloride
- Q513937
- SMR000420251
-
- MDL: MFCD00037839
- Inchi: 1S/C13H10N2/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H,(H2,14,15)
- InChI Key: XJGFWWJLMVZSIG-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)C(N)=C2C=1C=CC=C2
- BRN: 0141171
Computed Properties
- Exact Mass: 194.08400
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.8
- Topological Polar Surface Area: 38.9
Experimental Properties
- Color/Form: Yellow needle like crystals. Medium strength alkaline
- Density: 1.268
- Melting Point: 236.0 to 240.0 deg-C
- Boiling Point: 320.68°C (rough estimate)
- Refractive Index: 1.5014 (estimate)
- Solubility: ethanol: hazy
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- PSA: 38.91000
- LogP: 3.55140
- Solubility: Soluble in ethanol, acetone and chloroform
- Merck: 407
- pka: 9.99(at 20℃)
- λmax: 406nm(DMF)(lit.)
9-Aminoacridine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:2811
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
- RTECS:AR7300000
-
Hazardous Material Identification:
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R36/37/38
- HazardClass:6.1(b)
- PackingGroup:III
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
9-Aminoacridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A190880-100mg |
9-Aminoacridine |
90-45-9 | 100mg |
$ 87.00 | 2023-09-09 | ||
| TRC | A190880-1g |
9-Aminoacridine |
90-45-9 | 1g |
$ 110.00 | 2023-09-09 | ||
| TRC | A190880-2g |
9-Aminoacridine |
90-45-9 | 2g |
$ 145.00 | 2022-06-08 | ||
| TRC | A190880-5g |
9-Aminoacridine |
90-45-9 | 5g |
$ 131.00 | 2023-09-09 | ||
| MedChemExpress | HY-B1422-10mM*1mLinDMSO |
9-Aminoacridine |
90-45-9 | 99.50% | 10mM*1mLinDMSO |
¥550 | 2022-05-18 | |
| MedChemExpress | HY-B1422-100mg |
9-Aminoacridine |
90-45-9 | 99.50% | 100mg |
¥500 | 2022-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151005-1G |
9-Aminoacridine |
90-45-9 | >97.0%(HPLC) | 1g |
¥115.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151005-250mg |
9-Aminoacridine |
90-45-9 | >97.0%(HPLC) | 250mg |
¥46.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151005-25g |
9-Aminoacridine |
90-45-9 | >97.0%(HPLC) | 25g |
¥1743.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A151005-5G |
9-Aminoacridine |
90-45-9 | >97.0%(HPLC) | 5g |
¥460.90 | 2023-09-04 |
9-Aminoacridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Urea , Sodium hydride Solvents: Dimethyl sulfoxide ; rt
1.2 24 h, rt
1.3 Solvents: Water ; rt
1.2 24 h, rt
1.3 Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen sulfide
Reference
- Real-time quantification of nuclear RNA export using an intracellular relocation probe, Chinese Chemical Letters, 2022, 33(8), 3865-3868
Production Method 4
Reaction Conditions
1.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 5
Reaction Conditions
1.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 6
Reaction Conditions
1.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP2D6 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 7
Reaction Conditions
1.1 Reagents: Phosphorus pentachloride
2.1 Reagents: Phenol , Ammonium carbonate
2.1 Reagents: Phenol , Ammonium carbonate
Reference
- Preparation of 9-amino-1,2,3,4-tetrahydroacridines as agents for treatment of Alzheimer's disease, Japan, , ,
Production Method 8
Reaction Conditions
1.1 Solvents: Chloroform , Phenol ; rt → -10 °C; -10 °C; 1 h, -10 °C; -10 °C → rt; 2 h, rt; rt → 55 °C; overnight, 50 - 55 °C
1.2 Reagents: Hydrochloric acid
2.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
1.2 Reagents: Hydrochloric acid
2.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 9
Production Method 10
Reaction Conditions
1.1 Solvents: Xylene ; 1 h, reflux
Reference
- Direct and facile synthesis of 9-aminoacridine and acridin-9-yl-ureas, Tetrahedron Letters, 2016, 57(32), 3608-3611
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium, (2,2-dimethylhydrazino)- Solvents: Benzene
Reference
- Terpenes as constituents of fats. II. Constitution of kahweol. 1, Chemische Berichte, 1963, 96(9), 2489-98
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium hydrazide (Na(N2H3))
Reference
- Sodium hydrazide, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2
Production Method 13
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate , BINAP Solvents: Toluene ; 15 h, 100 °C; 100 °C → 0 °C
1.2 Reagents: Boron trifluoride etherate ; 0 °C; 24 h, 100 °C
1.2 Reagents: Boron trifluoride etherate ; 0 °C; 24 h, 100 °C
Reference
- Pd-catalyzed one-pot approach for installation of 9-aminoacridines via Buchwald-Hartwig amination and cycloaromatization, ARKIVOC (Gainesville, 2022, (6), 24-37
Production Method 14
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
- Studies on thiazolidinones. Part XV. Synthesis of thiazolidinones from mono- and disubstituted thioureas possessing alicyclic and heterocyclic substituents, Journal of the Indian Chemical Society, 1985, 62(1), 71-3
Production Method 15
Reaction Conditions
1.1 Catalysts: Aniline
Reference
- Synthesis of pyridinium heterocyclic ylides. Degradation of the pyridinium group, Journal of Heterocyclic Chemistry, 1981, 18(5), 1061-3
Production Method 16
Reaction Conditions
1.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP2D6 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
Production Method 17
Reaction Conditions
1.1 Solvents: Chloroform , Phenol ; rt → -10 °C; -10 °C; 1 h, -10 °C; -10 °C → rt; 2 h, rt; rt → 55 °C; overnight, 50 - 55 °C
1.2 Reagents: Hydrochloric acid
2.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
1.2 Reagents: Hydrochloric acid
2.1 Reagents: NADPH Catalysts: Cytochrome P450 CYP1A1 Solvents: Dimethyl sulfoxide , Water ; pH 7.2, 30 °C
Reference
- A real-time fluorescence assay for measuring N-dealkylation, Drug Metabolism and Disposition, 2007, 35(1), 103-109
9-Aminoacridine Raw materials
- 2-Bromobenzonitrile
- 9-Acridinamine,N-ethyl-
- Acridine, 10-oxide
- 9-Acridinamine, N-propyl-, monohydrochloride
- N-methylacridin-9-amine
- 9-Chloroacridine
- Acridine-9-amine Hydrochloride
- 9-Azidoacridine
- 9-Acridinamine,N-butyl-, hydrochloride (1:1)
- 9-pyridin-1-ium-1-ylacridine;chloride
9-Aminoacridine Preparation Products
9-Aminoacridine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:90-45-9)9-Aminoacridine
Order Number:1682724;sfd17142
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 18:21
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:90-45-9)9-Aminoacridine
Order Number:A843555
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):428.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:90-45-9)9-氨基吖啶
Order Number:LE1682724
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
9-Aminoacridine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
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